Cas no 388571-14-0 (Benzoic acid, 3-[[(3-bromophenyl)acetyl]amino]-)

• Product Name: Benzoic acid, 3-[[(3-bromophenyl)acetyl]amino]-
• CAS No: 388571-14-0
• MF: C₁₅H₁₂BrNO₃
• MW: 334.16468334198
• CID: 1493280
• Update Time: 2024-08-24

Benzoic acid, 3-[[(3-bromophenyl)acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(3-bromophenyl)acetyl]amino]-
• Benzoic acid, 3-[[2-(3-bromophenyl)acetyl]amino]-

• Inchi： 1S/C15H12BrNO3/c16-12-5-1-3-10(7-12)8-14(18)17-13-6-2-4-11(9-13)15(19)20/h1-7,9H,8H2,(H,17,18)(H,19,20)
• InChI Key： KCMFFGXJIHBUQF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(CC2=CC=CC(Br)=C2)=O)=C1

Computed Properties

• Exact Mass: 333.00006

Experimental Properties

• Density: 1.576±0.06 g/cm3(Predicted)
• Melting Point: 249-250 °C
• Boiling Point: 581.8±40.0 °C(Predicted)
• PSA: 66.4
• pka: 4.06±0.10(Predicted)